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The table below summarizes the quantitative data on glaziovine's absorption and excretion from a human

volunteer study [1] [2].

Parameter Result (Oral Administration)
Result (Intravenous
Administration)

Enteral Absorption 78% - 84% Not Applicable

Time to Peak Plasma
Level

2 hours Not Applicable

Cumulative Urinary
Excretion (over 24h)

38% of administered dose 50% of administered dose

Primary Metabolic
Pathway

Glucuronidation (Glaziovine glucuronide
identified as the sole metabolite in urine)

Experimental Protocol for Absorption Study

The foundational data comes from a 1978 comparative study in healthy human volunteers [1] [2].

Compound Used: Radiolabeled Glaziovine-14C at a dose of 20 mg.
Administration Routes: The drug was administered both orally in capsules and intravenously in

vials.
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Sample Collection: Plasma, urine, and fecal samples were collected from subjects.

Measurement: Total radioactivity was measured in all collected samples to track the drug and its
metabolites.

Absorption Calculation: Enteral absorption was calculated using two methods:
By comparing the cumulative urinary excretion of total radioactivity after oral and intravenous

administration.
By comparing the area under the plasma concentration-time curve (AUC) for the first 24 hours

after oral and intravenous administration.
Metabolite Identification: Metabolites in urine were investigated, leading to the identification of

glaziovine glucuronide.

Diagram of the Pharmacokinetic Study Workflow

The following diagram illustrates the logical flow and key components of the experimental protocol used in

the glaziovine pharmacokinetic study.
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Study: Glaziovine-14C in Humans
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Glaziovine pharmacokinetic study protocol and key findings.

Context and Further Research
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Source of Compound: Glaziovine is a pro-aporphine alkaloid. Recent research (2024) highlights

that it can be sourced from plants like Nardostachys jatamansi and Annona purpurea, and its
production can be enhanced using cell suspension culture techniques with elicitors [3] [4].

Data Recency Consideration: The human pharmacokinetic data is from 1978 [1] [2]. While it
provides a fundamental understanding, the field of analytical techniques (e.g., UPLC-Q-TOF-MS) has

advanced significantly [3]. It would be prudent to consult recent literature to see if updated studies
have been performed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Preliminiary data on the pharmacokinetics of glaziovine in ... [pubmed.ncbi.nlm.nih.gov]

2. Preliminary data on the pharmacokinetics of Glaziovine in man [link.springer.com]

3. Enhanced production of actinidine and glaziovine alkaloids ... [sciencedirect.com]

4. Thieme E-Journals - Planta Medica / Full Text - Thieme Connect [thieme-connect.com]

To cite this document: Smolecule. [Pharmacokinetic Parameters of Glaziovine]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b560808#glaziovine-enteral-

absorption-rate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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